Cas no 107030-45-5 (Benzo[d]-1,3-dioxolo[4,5-g]pyrido[4,3,2-jk][2]benzazepine,5,6,7,7a-tetrahydro-7-methyl- (9CI))

Benzo[d]-1,3-dioxolo[4,5-g]pyrido[4,3,2-jk][2]benzazepine,5,6,7,7a-tetrahydro-7-methyl- (9CI) structure
107030-45-5 structure
Product Name:Benzo[d]-1,3-dioxolo[4,5-g]pyrido[4,3,2-jk][2]benzazepine,5,6,7,7a-tetrahydro-7-methyl- (9CI)
CAS No:107030-45-5
MF:C18H16N2O2
MW:292.331844329834
CID:160354
PubChem ID:184778
Update Time:2025-04-19

Benzo[d]-1,3-dioxolo[4,5-g]pyrido[4,3,2-jk][2]benzazepine,5,6,7,7a-tetrahydro-7-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzo[d]-1,3-dioxolo[4,5-g]pyrido[4,3,2-jk][2]benzazepine,5,6,7,7a-tetrahydro-7-methyl- (9CI)
    • Dragabine
    • AC1L4FJQ
    • AC1Q6ZQQ
    • ACMC-20deod
    • AG-J-92286
    • AR-1H8935
    • Benzo(d)-1,3-dioxolo(4,5-g)pyrido(4,3,2-jk)(2)benzazepine, 5,6,7,7a-tetrahydro-7-methyl-
    • CTK4A4928
    • DTXSID90910220
    • 107030-45-5
    • 7-Methyl-5,6,7,7a-tetrahydro-2H-[1,3]dioxolo[6,7]isoquinolino[1,8-cd][2]benzazepine
    • Inchi: 1S/C18H16N2O2/c1-20-7-6-11-8-14-17(22-10-21-14)16-13-5-3-2-4-12(13)9-19-18(20)15(11)16/h2-5,8-9,18H,6-7,10H2,1H3
    • InChI Key: IYXPLTSTKGDBLL-UHFFFAOYSA-N
    • SMILES: O1COC2=CC3CCN(C)C4C=3C(C3C=CC=CC=3C=N4)=C12

Computed Properties

  • Exact Mass: 292.12128
  • Monoisotopic Mass: 292.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.4
  • Boiling Point: 472.2°Cat760mmHg
  • Flash Point: 239.4°C
  • Refractive Index: 1.725
  • PSA: 34.06
  • LogP: 2.37480

Benzo[d]-1,3-dioxolo[4,5-g]pyrido[4,3,2-jk][2]benzazepine,5,6,7,7a-tetrahydro-7-methyl- (9CI) Related Literature

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